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Compound of Interest

Compound Name: Isomannide

Cat. No.: B3422123

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomannide, a dianhydrohexitol derived from the dehydration of D-mannitol, is a rigid, chiral
bicyclic diol. Its unigque stereochemistry and structural properties make it a valuable building
block in various fields, particularly in polymer chemistry and pharmaceutical development. This
technical guide provides an in-depth overview of the commercial availability of Isomannide,
detailed experimental protocols for its application in the synthesis of polymers and enzyme
inhibitors, and its use as a chiral auxiliary.

Commercial Availability of Isomannide

Isomannide is readily available from a range of chemical suppliers, catering to both research
and bulk quantity needs. The quality and specifications can vary between suppliers, and it is
crucial to select a grade appropriate for the intended application. Key suppliers and their
product specifications are summarized in the tables below.

Table 1: Major Commercial Suppliers of Isomannide
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Product Molecular
. . CAS Molecular .
Supplier Name/Num Purity Weight (
Number Formula
ber g/mol )
) Isomannide / >98.0% (GC)
TCI America 641-74-7[1] CeH1004[1] 146.14[1]
10406 [1]
1,4:3,6-
Sigma- Dianhydro-D-
_ _ 95%][2] 641-74-7 CsH1004 146.14
Aldrich mannitol /
329266
MedChemEx Isomannide /
99.93% 641-74-7 CesH1004 146.14
press HY-W013827
Isomannide, )
_ Min. 98% (*H-
Synthose Min. 98% / 641-74-7 CsH1004 146.14
NMR)
IM620
Apollo Isomannide /
o 98% 641-74-7 CsH1004 146.14
Scientific BI7962
) Varies by
ChemicalBoo ] ]
‘ Isomannide supplier (e.g., 641-74-7 CeH1004 146.14
99%)

Table 2: Physical and Chemical Properties of
Isomannide
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Property Value Reference
White to light yellow powder or

Appearance
crystals

Melting Point 80-88 °C

Boiling Point 150 °C at 12 mmHg

Specific Rotation [a]D

+85.0° to +95.0° (c=3, H20)

Solubility

Soluble in water. Slightly
soluble in Chloroform,

Methanol.

Storage Temperature

Room temperature,
recommended in a cool and
dark place (<15°C). Some
suppliers recommend 0 to 8
°C.

Experimental Protocols and Applications

Isomannide’'s rigid structure and chirality are leveraged in several applications within drug

development and material science.

Synthesis of Isomannide-Based Polymers for
Biomedical Applications

Isomannide is a valuable monomer for producing bio-based polymers with desirable properties

such as high thermal stability and optical transparency. These polymers have potential

applications in biomedical devices and drug delivery systems.

A crucial step in creating certain polymers is the synthesis of diamine monomers from

Isomannide.
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Isomannide

l

Mesylation
(Methanesulfonyl chloride,
Pyridine)

l

SN2 Reaction
(Sodium Azide,
DMF)

l

Reduction
(e.g., Hz, Pd/C)

Isomannide Diamine
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Isomannide Diamine

Dianhydride (e.g., ODPA)

Aprotic Solvent (e.g., DMAC)

l

Poly(amic acid) Synthesis

(0°C to RT, 24h)

Poly(amic acid) Solution

Chemical Imidization
(Acetic Anhydride, Pyridine)

l

Precipitation
(Methanol)

Polyimide Product

Oxazolone Derivative

Synthesis

Isomannide Reaction }—P{ Purification Isomannide Derivative

Biological Assay

’ HCV Replicon Cells : Compound Treatment H Luciferase Assay }—» ECso Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Applications of Isomannide:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422123#commercial-availability-and-suppliers-of-
isomannide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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